Cas no 138504-31-1 ((4-fluorophenyl)-(2-iodophenyl)methanone)

(4-Fluorophenyl)-(2-iodophenyl)methanone is a fluorinated and iodinated aromatic ketone with applications in organic synthesis and pharmaceutical research. Its key structural features include a fluorine substituent on the para position of one phenyl ring and an iodine substituent on the ortho position of the other, enhancing its reactivity in cross-coupling reactions such as Suzuki or Ullmann couplings. The electron-withdrawing fluorine group improves stability while facilitating further functionalization. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in medicinal chemistry for the development of bioactive compounds. Its high purity and well-defined structure make it a reliable building block for research applications.
(4-fluorophenyl)-(2-iodophenyl)methanone structure
138504-31-1 structure
Product Name:(4-fluorophenyl)-(2-iodophenyl)methanone
CAS No:138504-31-1
MF:C13H8FIO
MW:326.104899406433
CID:1262012
PubChem ID:24722821
Update Time:2025-05-23

(4-fluorophenyl)-(2-iodophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-fluorophenyl)-(2-iodophenyl)methanone
    • LogP
    • 4-Fluoro-2'-iodobenzophenone
    • DTXSID60641514
    • 138504-31-1
    • AKOS009338447
    • F-6386
    • 4-Fluoro-2/'-iodobenzophenone
    • MFCD02260394
    • (4-Fluorophenyl)(2-iodophenyl)methanone
    • Methanone, (4-fluorophenyl)(2-iodophenyl)-
    • MDL: MFCD02260394
    • Inchi: 1S/C13H8FIO/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8H
    • InChI Key: AAFLWGIFAHVYHA-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 325.96000
  • Monoisotopic Mass: 325.96039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.66130

(4-fluorophenyl)-(2-iodophenyl)methanone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(4-fluorophenyl)-(2-iodophenyl)methanone Pricemore >>

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Additional information on (4-fluorophenyl)-(2-iodophenyl)methanone

(4-Fluorophenyl)-(2-Iodophenyl)Methanone: A Comprehensive Overview

(4-Fluorophenyl)-(2-Iodophenyl)Methanone, also known by its CAS number 138504-31-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which consists of a methanone group (C=O) connected to two aromatic rings: one substituted with a fluorine atom at the para position and the other with an iodine atom at the ortho position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of (4-Fluorophenyl)-(2-Iodophenyl)Methanone typically involves a multi-step process that includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the biaryl ketone framework with high precision. These methods not only improve the scalability of the synthesis but also pave the way for exploring similar compounds with diverse substituents.

The chemical properties of (4-Fluorophenyl)-(2-Iodophenyl)Methanone are heavily influenced by its electronic structure. The electron-withdrawing fluorine and iodine substituents create a highly polarized environment around the carbonyl group, which enhances its reactivity in various transformations. This makes it an excellent precursor for generating enolates, which are widely used in organic synthesis for constructing complex molecules. Recent studies have demonstrated its utility in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity in key reactions.

In terms of applications, (4-Fluorophenyl)-(2-Iodophenyl)Methanone has found significant use in materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge-transfer complexes with electron-rich aromatic compounds has been exploited to design materials with tailored electronic properties. Additionally, this compound has shown promise in medicinal chemistry as a building block for bioactive molecules targeting various disease states.

Recent research has also focused on understanding the environmental fate and toxicity of (4-Fluorophenyl)-(2-Iodophenyl)Methanone. Studies indicate that while it exhibits moderate toxicity towards aquatic organisms, its persistence in natural environments is relatively low due to rapid degradation under UV light and microbial action. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, (4-Fluorophenyl)-(2-Iodophenyl)Methanone stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to contribute even more significantly to scientific progress.

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